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Compound of Interest

Compound Name: A 419259 trihydrochloride

Cat. No.: B10762261

Technical Support Center: A 419259
Trihydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability, solubility, and handling of A 419259
trihydrochloride.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for preparing a stock solution of A 419259
trihydrochloride?

Al: The choice of solvent depends on the desired stock concentration and experimental
requirements. A 419259 trihydrochloride is soluble in several common laboratory solvents.
For high concentration stock solutions, water and DMSO are recommended. It is also soluble in
methanol at a lower concentration. Please refer to the solubility data table below for more
details.

Q2: How should | store the solid A 419259 trihydrochloride powder?

A2: For long-term storage, it is recommended to store the solid powder at -20°C, where it can
be stable for up to 3 to 4 years[1][2][3]. For shorter periods, storage at 4°C for up to 2 years is
also an option[1]. Some suppliers suggest desiccating the powder and storing it at room
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temperature. Always store the compound in a tightly sealed container to protect it from
moisture[1].

Q3: What are the recommended storage conditions for stock solutions of A 419259
trihydrochloride?

A3: Stock solutions of A 419259 trihydrochloride should be stored at low temperatures to
maintain stability. For storage up to 6 months, -80°C is recommended[1][4][5]. For shorter-term
storage of up to 1 month, -20°C is suitable[1][4][5]. It is important to note that one supplier
suggests that solutions are unstable and should be prepared fresh[3]. To avoid degradation
from repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into single-use
volumesl[4].

Q4: For how long are the prepared stock solutions stable?

A4: Based on supplier recommendations, stock solutions are stable for up to 6 months when
stored at -80°C and for up to 1 month when stored at -20°C[1][4][5]. However, for optimal
activity, especially for sensitive in vivo experiments, it is highly recommended to prepare fresh
solutions on the day of use[4].

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Difficulty dissolving the

compound

Insufficient solvent volume or
inadequate mixing.
Hygroscopic nature of the

solvent (especially DMSO).

Increase the solvent volume or
try gentle warming and
vortexing. The use of
sonication can also aid in
dissolution[4]. Ensure you are
using a fresh, unopened bottle
of anhydrous DMSO, as
absorbed moisture can affect
solubility[4].

Precipitation of the compound
upon addition to aqueous

media

The final concentration of the
compound in the aqueous
buffer is above its solubility
limit. The organic solvent
concentration in the final

solution is too high.

Ensure the final concentration
in your experimental setup is
below the aqueous solubility
limit. It is advisable to perform
a pilot test to check for
solubility at the desired final
concentration. Minimize the
volume of the organic stock
solution added to the aqueous

medium.

Inconsistent experimental

results

Degradation of the compound
due to improper storage or
handling. Repeated freeze-
thaw cycles of the stock

solution.

Always follow the
recommended storage
conditions. Prepare fresh
solutions for each experiment
or use aliquots that have not
been subjected to multiple

freeze-thaw cycles[4].

Low potency or lack of activity

in assays

The compound may have
degraded. Inaccurate
concentration of the stock

solution.

Use a freshly prepared stock
solution or a new aliquot that
has been stored properly.
Verify the concentration of your

stock solution.

Data Summary
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Solubility of A 419259 Trihydrochloride

Solvent Concentration Notes Reference
Water up to 100 mM -
Requires sonication to
Water 50 mg/mL (84.46 mM) ) [4]
dissolve.
DMSO up to 20 mM -
Requires sonication.
Use of newly opened
DMSO is
DMSO 1 mg/mL (1.69 mM) [4]
recommended as
hygroscopic DMSO
can impact solubility.
Methanol 1.4 mg/mL - [2]

: | Stability of 9259 Trihvdrochlorid

Form Temperature Duration Notes Reference

Store in a sealed
] container,

Solid (Powder) -20°C > 4 years [2]
protected from
moisture.

-20°C 3 years [1113]

4°C 2 years [1]

Room Requires

Temperature desiccation.
Aliquot to avoid

In Solvent -80°C 6 months repeated freeze- [11[4115]
thaw cycles.

Aliquot to avoid
-20°C 1 month repeated freeze- [1][41[5]

thaw cycles.
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Experimental Protocols & Visualizations
Workflow for Preparation and Storage of A 419259
Trihydrochloride Stock Solution

The following diagram outlines the recommended procedure for preparing and storing stock
solutions of A 419259 trihydrochloride to ensure stability and experimental reproducibility.
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Solution Preparation
Weigh A 419259
trihnydrochloride powder

y

Add appropriate solvent
(e.g., DMSO, Water)

Facilitate dissolution
(vortex, sonicate)

Storage and Handling
Y 4

Use immediately
(Recommended for in vivo)

Aliquot into
single-use vials

Store at -80°C
(up to 6 months)

Store at -20°C
(up to 1 month)

Experimental Use

Thaw a single aliquot

Dilute to working <
concentration

Perform experiment
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Caption: Recommended workflow for the preparation and storage of A 419259
trihydrochloride solutions.

A 419259 Trihydrochloride as an Inhibitor of the Src

Family Kinase Signaling Pathway

A 419259 trihydrochloride is a potent inhibitor of Src family kinases (SFKs), which are key
regulators of various cellular processes. The diagram below illustrates the general signaling
pathway and the point of inhibition by A 419259.
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Caption: Inhibition of the Src family kinase signaling pathway by A 419259 trihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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